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Compound of Interest |

3-
Compound Name: [(Cyclopropylcarbonyl)amino]benz
oic acid

Cat. No.: B362830

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of 3-
[(Cyclopropylcarbonyl)amino]benzoic acid (CAS No. 54057-68-0). The following procedures
are based on general laboratory safety protocols and data from structurally similar compounds
due to the absence of a publicly available, specific Safety Data Sheet (SDS) for this exact
chemical.

Disclaimer: Before proceeding with any handling or disposal of 3-
[(Cyclopropylcarbonyl)amino]benzoic acid, it is mandatory to obtain and consult the official
Safety Data Sheet (SDS) from your chemical supplier. This guide should be used for
informational purposes only and as a supplement to the supplier-specific SDS.

Immediate Safety and Handling Precautions

Prior to disposal, ensure all personnel are equipped with the appropriate Personal Protective
Equipment (PPE). Based on data for similar benzoic acid derivatives, the following PPE is
recommended:

o Eye Protection: Chemical safety goggles or a face shield.[1]

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).[1]
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e Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.[1]
» Body Protection: A laboratory coat or other protective clothing to prevent skin contact.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]
Ensure that an eyewash station and safety shower are readily accessible.

Step-by-Step Disposal Protocol

The primary method for the disposal of 3-[(Cyclopropylcarbonyl)amino]benzoic acid is
through a licensed and approved hazardous waste disposal service.[1]

» Waste Identification and Classification:
o Treat 3-[(Cyclopropylcarbonyl)amino]benzoic acid as a hazardous chemical waste.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
classification in accordance with local, state, and federal regulations.

¢ Waste Collection and Storage:

o Collect waste in a designated, compatible, and properly sealed container.[2][3] The
container should be clearly labeled with the chemical name, "Hazardous Waste," and any
other information required by your institution.

o Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or
near the point of generation.[2][3]

o Do not mix with other waste streams unless compatibility is confirmed. Specifically, store
separately from strong oxidizing agents, strong acids, and strong bases.[4]

¢ Spill Management:
o In the event of a spill, evacuate the immediate area.

o For small spills of solid material, carefully sweep up the material to avoid creating dust and
place it in the designated hazardous waste container.[5]
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o For larger spills, follow your institution's emergency spill response procedures.

o Clean the spill area with a suitable solvent (e.g., water, if appropriate) and collect the
cleaning materials as hazardous waste.

o Do not allow the chemical or contaminated cleaning materials to enter drains or
waterways.[6]

o Disposal of Empty Containers:

o Empty containers that held 3-[(Cyclopropylcarbonyl)amino]benzoic acid should be
triple-rinsed with a suitable solvent.

o The rinsate must be collected and disposed of as hazardous waste.[7]

o After triple-rinsing, deface the label on the container and dispose of it as regular solid
waste, in accordance with your institution's policies.[7]

e Arranging for Pickup:

o Once the waste container is full or ready for disposal, contact your institution's EHS
department or approved hazardous waste contractor to schedule a pickup.

Quantitative Data for Structurally Similar
Compounds

The following table summarizes key data for related benzoic acid derivatives. This information
is for comparative purposes and may not reflect the exact properties of 3-
[(Cyclopropylcarbonyl)amino]benzoic acid.
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2-
3-Aminobenzoic [(Cyclopropylcarbo . .
Property . . Benzoic Acid
Acid nyl)amino]-3-
methylbenzoic acid
CAS Number 99-05-8 926249-10-7 65-85-0
Molecular Formula C7H7NO2 C12H13NOs C7HeO2

Hazard Statements

H315: Causes skin
irritation.H319:
Causes serious eye
irritation.H335: May
cause respiratory

irritation.[8]

H315: Causes skin
irritation.H319:
Causes serious eye
irritation.H335: May
cause respiratory

irritation.[6]

H315: Causes skin
irritation.H318:
Causes serious eye
damage.H372:
Causes damage to
organs through
prolonged or repeated

exposure.

Disposal
Precautionary

Statement

P501: Dispose of
contents/container to
an approved waste

disposal plant.[9]

P501: Dispose of
contents/container to
an approved waste

disposal plant.[6]

P501: Dispose of
contents/container in
accordance with
local/regional/national/
international

regulations.[10]

Experimental Protocols

As this document focuses on disposal procedures, detailed experimental protocols are not

applicable. All handling and disposal actions should be guided by the specific Safety Data

Sheet and your institution's established safety protocols.

Visual Guidance

The following diagrams illustrate key procedural workflows for the safe disposal of 3-

[(Cyclopropylcarbonyl)amino]benzoic acid.
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Caption: General workflow for the disposal of 3-[(Cyclopropylcarbonyl)amino]benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Guide to the Proper Disposal of 3-
[(Cyclopropylcarbonyl)amino]benzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b362830#3-cyclopropylcarbonyl-amino-benzoic-acid-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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